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Compound of Interest

Compound Name: Phortress

Cat. No.: B1249879

Get Quote

Phortress (NSC 710305) is not a standard cytotoxic agent; it is a suicide substrate prodrug.

Unlike direct alkylating agents (e.g., Cisplatin) that are immediately reactive, Phortress is

biologically inert until it enters a cell, binds the Aryl Hydrocarbon Receptor (AhR), and induces

CYP1A1 expression. This enzyme then converts the drug into a highly reactive nitrenium ion,

causing catastrophic DNA adducts.[1]

The Safety Paradox: The compound appears stable on the bench, leading to complacency.

However, systemic absorption (inhalation or dermal) triggers the bioactivation cascade within

your own tissues. Therefore, safety protocols must focus on preventing entry rather than just

preventing local irritation.
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Parameter Critical Specification

Hazard Class
HPAPI (High Potency Active Pharmaceutical

Ingredient) / Genotoxin

OEB Level Band 4/5 (Projected: <1 µg/m³ OEL)

Primary Risk
Inhalation of lyophilized powder; Dermal

absorption of DMSO solutions.

Bio-Activation
Requires CYP1A1 induction; targets liver,

kidney, and lung tissue.

Mechanistic Hazard Identification
To understand the PPE requirements, one must understand the drug's fate in vivo. The

following diagram illustrates why "trace exposure" is unacceptable: the drug forces the body to

synthesize the enzyme that kills it.
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Figure 1: The Bioactivation Cascade. PPE is the only barrier preventing the 'Exposure Event'

that triggers this lethal cycle.

The PPE Matrix: Formulation-Specific Protocols
Phortress is supplied as a dihydrochloride salt.[2] It is hydrophilic but often dissolved in DMSO

for biological assays. The solvent acts as a carrier vehicle, significantly increasing the

permeation risk.
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Scenario A: Handling Lyophilized Solid
(Weighing/Aliquot)
Risk: Airborne particulate inhalation.

Component Specification Rationale

Respiratory

PAPR (Powered Air Purifying

Respirator) or N95/P100 (if in

Class II BSC).

The salt is a fine dust. Surgical

masks offer zero protection

against aerosolized cytotoxics.

Gloves (Inner) Nitrile (4 mil).
Tactile sensitivity; sacrificial

layer.

Gloves (Outer)
Extended Cuff Nitrile (minimum

6 mil).

Covers wrist gap. Tape inner

cuff to lab coat.

Body
Tyvek® Coverall (impervious)

or AAMI Level 3 Gown.

Prevents dust accumulation on

street clothes.

Eyes Chemical Splash Goggles.

Safety glasses are insufficient

for powders that can drift

behind lenses.

Scenario B: Handling Solutions (DMSO/Saline)
Risk: Rapid transdermal permeation.
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Component Specification Rationale

Gloves (Outer)

Silver Shield® / 4H®

(Laminate) or Double Nitrile

(tested for DMSO).

Critical: DMSO permeates

standard nitrile in <10 mins,

carrying Phortress with it.

Laminate is mandatory for

concentrated stocks.

Sleeves
Impervious Sleeve Covers

(Polyethylene).

Protects forearms during

pipetting inside the hood.

Engineering
Class II Type B2 Biosafety

Cabinet.

Total exhaust required if

volatile solvents (DMSO) are

used; Type A2 recycles air and

is unsafe for volatiles.

Operational Workflow: The "Clean-Dirty" Line
Adhering to a strict gowning sequence creates a self-validating safety system.
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Figure 2: Sequential Gowning and Doffing Protocol to minimize cross-contamination.
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Key Operational Rules:
Static Control: Use an anti-static gun or ionizer when weighing the dry salt. Phortress
dihydrochloride can be electrostatically charged, causing "fly-away" powder that

contaminates the balance.

The "Wet Wipe" Method: Never leave the balance area dry. Place a plastic-backed

absorbent pad (benchkote) soaked in mild detergent in the work area to trap any falling

particles immediately.

Solvent Trap: If dissolving in DMSO, assume the exterior of the vial is contaminated. Wipe it

down with a bleach-soaked gauze before removing it from the hood.

Decontamination & Disposal Strategy
Since Phortress targets DNA, standard "soap and water" is insufficient for deactivation. You

must chemically degrade the benzothiazole structure.

Surface Decontamination:

Oxidation: Apply 10% Sodium Hypochlorite (Bleach). Allow 10 minutes contact time. This

oxidizes the benzothiazole ring and disrupts the prodrug structure.

Removal: Wipe with absorbent towels.

Rinse: Follow with 70% Ethanol or water to remove bleach residue (prevents stainless

steel corrosion).

Verification: UV light (365nm) can sometimes visualize benzothiazole residues

(fluorescence), though this is not a certified detection method for Phortress specifically.

Waste Disposal:

Solid Waste: All gloves, pads, and pipette tips must be segregated into

Cytotoxic/Genotoxic Waste (usually yellow bins/bags with purple stripe).

Liquid Waste: Do not pour down the sink. Collect in dedicated carboys labeled "Genotoxic

Chemical Waste."
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Ultimate Fate:High-temperature incineration (>1000°C) is the only validated method for

destruction.

Emergency Response
Skin Contact:

Immediate: Wash with copious soap and water for 15 minutes. Do not use ethanol on skin

(it enhances absorption).

Medical: Report as a "Genotoxic Prodrug Exposure." Monitor liver function enzymes

(ALT/AST) as Phortress toxicity is hepatically mediated.

Spill (Powder):

Evacuate area.[3][4] Wait 30 mins for settling.

Don full PPE (PAPR required).

Cover spill with wet paper towels (to prevent dust) -> Apply 10% Bleach -> Scoop into

hazardous waste.
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Cayman Chemical.Phortress Safety Data Sheet (SDS).Link(Note: Used for physical

property verification; operational safety elevated based on HPAPI classification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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